Cas no 149981-35-1 (Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-)

• Product Name: Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-
• CAS No: 149981-35-1
• MF: C₁₄H₁₃F₃N₄O₃
• MW: 342.273233175278
• CID: 100013
• PubChem ID: 45118931
• Update Time: 2025-04-18

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-
• Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-(trifluorometh...
• N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• Benzamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-
• N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• DTXSID60668867
• 149981-35-1

• Inchi： 1S/C14H13F3N4O3/c1-20-10(18)9(12(23)21(2)13(20)24)19-11(22)7-3-5-8(6-4-7)14(15,16)17/h3-6H,18H2,1-2H3,(H,19,22)
• InChI Key： HQMGSGYCOBADPF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C(N(C)C(N(C)C=1N)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 342.09409
• Monoisotopic Mass: 342.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.7A^2

Experimental Properties

• PSA: 95.74